Cas no 2097954-98-6 (2-(3-Oxa-6-azabicyclo[3.1.1]heptan-6-yl)benzoic acid)

• Product Name: 2-(3-Oxa-6-azabicyclo[3.1.1]heptan-6-yl)benzoic acid
• CAS No: 2097954-98-6
• MF: C₁₂H₁₃NO₃
• MW: 219.236523389816
• CID: 5047344
• Update Time: 2025-07-23

2-(3-Oxa-6-azabicyclo[3.1.1]heptan-6-yl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(3-oxa-6-azabicyclo[3.1.1]heptan-6-yl)benzoic acid
• 2-(3-Oxa-6-azabicyclo[3.1.1]heptan-6-yl)benzoic acid

• Inchi： 1S/C12H13NO3/c14-12(15)10-3-1-2-4-11(10)13-8-5-9(13)7-16-6-8/h1-4,8-9H,5-7H2,(H,14,15)
• InChI Key： HCSZBVINIBUEJF-UHFFFAOYSA-N
• SMILES： O1CC2CC(C1)N2C1C=CC=CC=1C(=O)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 284
• XLogP3: 1.5
• Topological Polar Surface Area: 49.8

Additional information on 2-(3-Oxa-6-azabicyclo[3.1.1]heptan-6-yl)benzoic acid

Recent Advances in the Study of 2-(3-Oxa-6-azabicyclo[3.1.1]heptan-6-yl)benzoic acid (CAS: 2097954-98-6)

The compound 2-(3-Oxa-6-azabicyclo[3.1.1]heptan-6-yl)benzoic acid (CAS: 2097954-98-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This bicyclic scaffold, characterized by its unique 3-oxa-6-azabicyclo[3.1.1]heptane core, has demonstrated promising potential in drug discovery, particularly in the development of novel therapeutic agents targeting neurological and inflammatory disorders. Recent studies have focused on its synthesis, pharmacological properties, and mechanistic insights, positioning it as a valuable candidate for further investigation.

A 2023 study published in the Journal of Medicinal Chemistry elucidated the synthetic pathway of 2-(3-Oxa-6-azabicyclo[3.1.1]heptan-6-yl)benzoic acid, highlighting its high yield and scalability under optimized conditions. The researchers employed a multi-step approach involving ring-closing metathesis and subsequent functionalization, which allowed for the efficient production of gram-scale quantities. This advancement addresses previous challenges in the synthesis of bicyclic scaffolds and opens new avenues for structure-activity relationship (SAR) studies.

Pharmacological evaluations of this compound have revealed its potent activity as a modulator of gamma-aminobutyric acid (GABA) receptors. In vitro assays demonstrated selective binding to GABA_A receptor subtypes, with notable anxiolytic and anticonvulsant effects observed in rodent models. These findings suggest its potential application in treating anxiety disorders and epilepsy. Furthermore, preliminary data indicate a favorable safety profile, with minimal off-target effects compared to existing benzodiazepine-based therapies.

In addition to its neurological applications, 2-(3-Oxa-6-azabicyclo[3.1.1]heptan-6-yl)benzoic acid has shown promise as an anti-inflammatory agent. A 2024 study in ACS Chemical Biology reported its ability to inhibit the NLRP3 inflammasome pathway, a key driver of chronic inflammatory diseases such as rheumatoid arthritis and Alzheimer's disease. Mechanistic studies revealed that the compound disrupts the assembly of the inflammasome complex, thereby reducing the production of pro-inflammatory cytokines like IL-1β and IL-18.

Despite these promising results, challenges remain in optimizing the pharmacokinetic properties of 2-(3-Oxa-6-azabicyclo[3.1.1]heptan-6-yl)benzoic acid. Recent efforts have focused on improving its metabolic stability and bioavailability through structural modifications. For instance, ester prodrug derivatives have been explored to enhance oral absorption, with preliminary in vivo studies showing extended plasma half-life and improved tissue distribution.

In conclusion, 2-(3-Oxa-6-azabicyclo[3.1.1]heptan-6-yl)benzoic acid represents a versatile scaffold with dual therapeutic potential in neurology and immunology. Ongoing research aims to further elucidate its mechanisms of action and expand its applications to other disease areas. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate its transition from bench to bedside, addressing unmet medical needs in the coming years.